Cas no 921999-05-5 (N-(3-chloro-4-methoxyphenyl)-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide)

N-(3-chloro-4-methoxyphenyl)-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-chloro-4-methoxyphenyl)-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide
- N-(3-chloro-4-methoxyphenyl)-2-[2-[(4-methylphenyl)sulfonylamino]-1,3-thiazol-4-yl]acetamide
- F2322-0444
- N-(3-chloro-4-methoxyphenyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide
- 921999-05-5
- N-(3-chloro-4-methoxyphenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide
- AKOS024639268
-
- Inchi: 1S/C19H18ClN3O4S2/c1-12-3-6-15(7-4-12)29(25,26)23-19-22-14(11-28-19)10-18(24)21-13-5-8-17(27-2)16(20)9-13/h3-9,11H,10H2,1-2H3,(H,21,24)(H,22,23)
- InChI Key: KWSXCEVSGGVSBM-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)NC(CC1=CSC(=N1)NS(C1C=CC(C)=CC=1)(=O)=O)=O)OC
Computed Properties
- Exact Mass: 451.0427261g/mol
- Monoisotopic Mass: 451.0427261g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 652
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 134Ų
N-(3-chloro-4-methoxyphenyl)-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F2322-0444-50mg |
N-(3-chloro-4-methoxyphenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide |
921999-05-5 | 90%+ | 50mg |
$160.0 | 2023-05-16 | |
Life Chemicals | F2322-0444-2mg |
N-(3-chloro-4-methoxyphenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide |
921999-05-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
Life Chemicals | F2322-0444-5mg |
N-(3-chloro-4-methoxyphenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide |
921999-05-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
Life Chemicals | F2322-0444-25mg |
N-(3-chloro-4-methoxyphenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide |
921999-05-5 | 90%+ | 25mg |
$109.0 | 2023-05-16 | |
Life Chemicals | F2322-0444-30mg |
N-(3-chloro-4-methoxyphenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide |
921999-05-5 | 90%+ | 30mg |
$119.0 | 2023-05-16 | |
Life Chemicals | F2322-0444-4mg |
N-(3-chloro-4-methoxyphenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide |
921999-05-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
Life Chemicals | F2322-0444-15mg |
N-(3-chloro-4-methoxyphenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide |
921999-05-5 | 90%+ | 15mg |
$89.0 | 2023-05-16 | |
Life Chemicals | F2322-0444-20mg |
N-(3-chloro-4-methoxyphenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide |
921999-05-5 | 90%+ | 20mg |
$99.0 | 2023-05-16 | |
Life Chemicals | F2322-0444-3mg |
N-(3-chloro-4-methoxyphenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide |
921999-05-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
Life Chemicals | F2322-0444-10mg |
N-(3-chloro-4-methoxyphenyl)-2-[2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-yl]acetamide |
921999-05-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(3-chloro-4-methoxyphenyl)-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide Related Literature
-
Ludivine Sandrin,Liliane Coche-Guérente,Amandine Bernstein,Hajra Basit,Pierre Labbé,Pascal Dumy,Didier Boturyn Org. Biomol. Chem., 2010,8, 1531-1534
-
Aled T. Williams,Paul Farrar,Andrew J. Gallant,Del Atkinson,Chris Groves J. Mater. Chem. C, 2014,2, 1742-1748
-
Brandon A. Vara,Matthieu Jouffroy,Gary A. Molander Chem. Sci., 2017,8, 530-535
-
Shigeto Fukushima,Michiaki Kumagai,Aki Inoue,Peng Mi,Kazuko Toh,Yuji Morimoto,Nobuhiro Nishiyama Biomater. Sci., 2016,4, 826-838
Additional information on N-(3-chloro-4-methoxyphenyl)-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide
Comprehensive Overview of N-(3-chloro-4-methoxyphenyl)-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide (CAS No. 921999-05-5)
The compound N-(3-chloro-4-methoxyphenyl)-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide (CAS No. 921999-05-5) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a thiazole core and sulfonamide functional group, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in precision medicine and targeted therapies.
In recent years, the demand for sulfonamide derivatives has surged due to their versatility in medicinal chemistry. The N-(3-chloro-4-methoxyphenyl) moiety in this compound enhances its binding affinity to biological targets, while the 1,3-thiazol-4-ylacetamide segment contributes to its metabolic stability. This dual functionality positions CAS No. 921999-05-5 as a subject of intense study in drug discovery pipelines, especially for conditions like autoimmune diseases and cancer. Its structure-activity relationship (SAR) is frequently explored in academic papers and patent filings.
From a synthetic chemistry perspective, the preparation of N-(3-chloro-4-methoxyphenyl)-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide involves multi-step reactions, including sulfonylation and amide coupling. These processes are optimized for yield and purity, as highlighted in recent green chemistry initiatives that emphasize solvent reduction and catalytic efficiency. The compound's physicochemical properties—such as solubility in DMSO and stability under physiological pH—are critical for its formulation in preclinical studies.
The rise of computational drug design has further propelled interest in this molecule. Molecular docking simulations suggest strong interactions with protein kinases, particularly those involved in signal transduction pathways. This computational evidence complements wet-lab experiments, creating a robust framework for understanding its bioavailability and toxicological profile. Such integrative approaches are now standard in high-throughput screening (HTS) platforms.
Beyond therapeutics, CAS No. 921999-05-5 is investigated for its potential in agrochemicals and functional materials. Its heterocyclic architecture offers unique electronic properties, making it relevant for organic semiconductors or catalysts. This multidisciplinary appeal ensures its presence in both ACS journals and industrial R&D reports, reflecting the compound's broad utility.
As regulatory agencies emphasize sustainable chemistry, the environmental impact of synthesizing such compounds is scrutinized. Innovations like flow chemistry and biocatalysis are being adapted to produce N-(3-chloro-4-methoxyphenyl)-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide with lower energy consumption. These advancements align with global ESG (Environmental, Social, Governance) goals, attracting investment from biotech startups and pharma giants alike.
In summary, CAS No. 921999-05-5 exemplifies the convergence of medicinal chemistry, materials science, and sustainability. Its patent landscape and academic citations continue to expand, driven by unresolved challenges in chronic disease treatment and renewable energy. Future research may unlock novel applications, solidifying its role in next-generation scientific breakthroughs.
921999-05-5 (N-(3-chloro-4-methoxyphenyl)-2-2-(4-methylbenzenesulfonamido)-1,3-thiazol-4-ylacetamide) Related Products
- 2551115-41-2(7-Methoxyspiro[1H-3,1-benzoxazine-4,3'-azetidine]-2-one;2,2,2-trifluoroacetic acid)
- 26175-51-9(2-Naphthaleneacetic acid, 6-chloro-)
- 2090924-77-7(5-(fluorosulfonyl)-1,2-oxazole-3-carboxylic acid)
- 1359996-77-2(6-(trifluoromethyl)pyrimidine-4-carbonitrile)
- 1380305-66-7(Methyl 3-bromo-4-fluoro-2-methylbenzoate)
- 474259-10-4(2-((4-Cyanophenyl)amino)-2-oxoethyl 2-(methylthio)nicotinate)
- 2167138-84-1(1-(2,2-dimethylpropyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl fluoride)
- 2060024-80-6(4-oxatricyclo4.2.1.0,3,7nonan-2-amine hydrochloride)
- 1428652-16-7((S)-Baxdrostat)
- 1339007-18-9(1-(3,4-dimethylbenzoyl)azetidin-3-amine)




